Cas no 1894026-10-8 (1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride
• CAS No: 1894026-10-8
• MF: C₉H₁₀ClF₂N
• MW: 205.632208347321
• MDL: MFCD30536494
• CID: 5182274
• PubChem ID: 117046915
• Update Time: 2026-03-05

1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)cyclopropanamine hydrochloride
• 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride
• Z2751942746
• starbld0002389
• WS-01229
• 1894026-10-8
• 1-(2,6-Difluorophenyl)cyclopropanamine HCl
• EN300-22246929
• MFCD30536494
• 1-(2,6-difluorophenyl)cyclopropan-1-amine;hydrochloride
• E71464

• MDL： MFCD30536494
• Inchi： 1S/C9H9F2N.ClH/c10-6-2-1-3-7(11)8(6)9(12)4-5-9;/h1-3H,4-5,12H2;1H
• InChI Key： QKYMZCLAGAWDJT-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1C(=CC=CC=1F)F.Cl

Computed Properties

• Exact Mass: 205.0469833g/mol
• Monoisotopic Mass: 205.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride

Introduction to 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1894026-10-8)

1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride, identified by its CAS number 1894026-10-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with an amine group and a difluorophenyl moiety. The presence of fluorine atoms in the aromatic ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery.

The structure of 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride is of particular interest due to its potential biological activity. The cyclopropane ring is known to enhance the binding affinity of small molecules to biological targets, while the amine group provides a site for further chemical modification. The difluorophenyl group, on the other hand, contributes to the molecule's lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Fluorinated aromatic compounds have emerged as a key class of molecules in this endeavor. The introduction of fluorine atoms into aromatic rings can modulate the pharmacokinetic properties of drugs, leading to enhanced bioavailability and prolonged half-life. This has made fluorinated compounds particularly attractive for the development of new medications.

1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride has been studied for its potential applications in various therapeutic areas. One of the most promising areas is its role as an intermediate in the synthesis of bioactive molecules. The compound's unique structure allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets. For instance, it has been explored as a precursor in the development of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases.

Recent studies have also highlighted the compound's potential in addressing neurological disorders. The combination of the cyclopropane and amine functionalities may interact with neurotransmitter receptors, offering a novel approach to modulate brain function. This has sparked interest in exploring its effects on conditions such as Alzheimer's disease and Parkinson's disease, where dysregulation of neurotransmitter systems plays a critical role.

The hydrochloride salt form of 1-(2,6-difluorophenyl)cyclopropan-1-amine enhances the compound's solubility and stability, making it more suitable for pharmaceutical applications. This form is particularly advantageous for formulation into oral or injectable medications, where solubility is a key factor in ensuring bioavailability. The hydrochloride salt also improves the compound's handling properties, facilitating its use in both research and industrial settings.

In addition to its therapeutic potential, 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride has been investigated for its role in chemical biology research. The compound serves as a valuable tool for studying enzyme mechanisms and protein-ligand interactions. Its unique structure allows researchers to probe the binding affinities and kinetics of various biological targets, providing insights into drug-receptor interactions at a molecular level.

The synthesis of 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and fluorochemical transformations, are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The pharmacological evaluation of 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors involved in disease pathways. For example, preliminary data suggest that it may interfere with tyrosine kinase activity, which is relevant for cancer therapy. Similarly, its interaction with other therapeutic targets has been explored, indicating broad potential applications.

One of the most compelling aspects of this compound is its potential for structure-based drug design. By understanding how it interacts with biological targets at an atomic level, researchers can develop analogs with enhanced potency and selectivity. Computational methods such as molecular docking and homology modeling are increasingly being used to predict these interactions accurately.

The future prospects for 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride are promising given its unique structural features and biological activity. Ongoing research aims to elucidate its mechanism of action further and explore new therapeutic indications. As our understanding of disease biology evolves, compounds like this one will play an integral role in developing next-generation therapeutics.

In conclusion, 1-(2,6-difluorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1894026-10-8) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug discovery and development. Its multifaceted properties make it a valuable asset in both academic research and industrial applications.